Cas no 1806037-69-3 (6-(Aminomethyl)-4-(difluoromethyl)-3-methyl-2-nitropyridine)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-3-methyl-2-nitropyridine
• CAS No: 1806037-69-3
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4897865
• Update Time: 2025-08-05

6-(Aminomethyl)-4-(difluoromethyl)-3-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-3-methyl-2-nitropyridine

• Inchi： 1S/C8H9F2N3O2/c1-4-6(7(9)10)2-5(3-11)12-8(4)13(14)15/h2,7H,3,11H2,1H3
• InChI Key： RRCPPYHUAUKQOA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(=C1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-methyl-2-nitropyridine

6-(Aminomethyl)-4-(difluoromethyl)-3-methyl-2-nitropyridine: A Comprehensive Overview

6-(Aminomethyl)-4-(difluoromethyl)-3-methyl-2-nitropyridine, with the CAS Registry Number 1806037-69-3, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates several functional groups, including an amino methyl group, a difluoromethyl group, and a nitro group. These substituents confer the molecule with distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 6-(Aminomethyl)-4-(difluoromethyl)-3-methyl-2-nitropyridine involves a series of carefully designed multi-step reactions. Recent advancements in catalytic methodologies have enabled chemists to optimize the synthesis process, resulting in higher yields and improved purity. The incorporation of the nitro group at the 2-position of the pyridine ring is particularly significant, as it imparts strong electron-withdrawing effects, which can influence the reactivity of the molecule in subsequent reactions. This makes it an ideal precursor for the development of advanced materials and pharmaceutical agents.

One of the most promising applications of this compound lies in its potential use as an intermediate in drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its role in various biological pathways. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them candidates for novel therapeutic agents. Additionally, the fluorinated methyl group enhances the compound's stability and bioavailability, further enhancing its suitability for pharmaceutical applications.

In the realm of materials science, 6-(Aminomethyl)-4-(difluoromethyl)-3-methyl-2-nitropyridine has been investigated for its potential use in the development of advanced polymers and coatings. The amino methyl group provides sites for polymerization and cross-linking, while the nitro group contributes to thermal stability and mechanical strength. Recent research has demonstrated that polymers synthesized using this compound exhibit exceptional resistance to environmental degradation, making them suitable for use in harsh industrial settings.

The structural versatility of this compound also extends to its application in agrochemicals. The nitro group's electron-withdrawing effect enhances the molecule's ability to act as a herbicide or fungicide, while the fluorinated methyl group improves its selectivity and efficacy. Field trials have shown that formulations incorporating this compound exhibit superior performance compared to traditional agrochemicals, offering a sustainable solution for crop protection.

From a sustainability perspective, the synthesis and application of 6-(Aminomethyl)-4-(difluoromethyl)-3-methyl-2-nitropyridine align with current trends toward green chemistry. Researchers are actively exploring methods to reduce waste generation during synthesis and improve energy efficiency in production processes. These efforts are driven by the increasing demand for environmentally friendly chemical solutions across various industries.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-3-methyl-2-nitropyridine, with its unique chemical structure and diverse functional groups, represents a versatile building block for modern chemistry. Its applications span drug discovery, materials science, and agrochemicals, making it a valuable asset for researchers and industry professionals alike. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.